Cas no 2680756-34-5 (benzyl N-[5-(hydroxymethyl)-1-methyl-1H-pyrazol-3-yl]carbamate)

• Product Name: benzyl N-[5-(hydroxymethyl)-1-methyl-1H-pyrazol-3-yl]carbamate
• CAS No: 2680756-34-5
• MF: C₁₃H₁₅N₃O₃
• MW: 261.276502847672
• CID: 6001133
• PubChem ID: 165908729
• Update Time: 2025-05-20

benzyl N-[5-(hydroxymethyl)-1-methyl-1H-pyrazol-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28280987
• 2680756-34-5
• benzyl N-[5-(hydroxymethyl)-1-methyl-1H-pyrazol-3-yl]carbamate

• Inchi： 1S/C13H15N3O3/c1-16-11(8-17)7-12(15-16)14-13(18)19-9-10-5-3-2-4-6-10/h2-7,17H,8-9H2,1H3,(H,14,15,18)
• InChI Key： KPUVMSVIKAOHRZ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(CO)N(C)N=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.11134135g/mol
• Monoisotopic Mass: 261.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.4Ų

Additional information on benzyl N-[5-(hydroxymethyl)-1-methyl-1H-pyrazol-3-yl]carbamate

Recent Advances in the Study of Benzyl N-[5-(hydroxymethyl)-1-methyl-1H-pyrazol-3-yl]carbamate (CAS: 2680756-34-5)

Benzyl N-[5-(hydroxymethyl)-1-methyl-1H-pyrazol-3-yl]carbamate (CAS: 2680756-34-5) is a synthetic compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its pyrazole core and carbamate functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development.

The compound's structural features, including the hydroxymethyl and carbamate groups, make it a versatile scaffold for further chemical modifications. Researchers have explored its utility as a building block in the synthesis of more complex molecules with enhanced pharmacological properties. Notably, its ability to interact with specific biological targets has been investigated, shedding light on its mechanism of action and potential therapeutic benefits.

One of the key areas of interest is the compound's role in modulating enzyme activity. Preliminary studies suggest that benzyl N-[5-(hydroxymethyl)-1-methyl-1H-pyrazol-3-yl]carbamate may act as an inhibitor or activator of certain enzymes, depending on the structural context. This dual functionality opens up new avenues for designing targeted therapies for diseases where enzyme dysregulation plays a critical role.

In addition to its enzymatic interactions, the compound has also been evaluated for its pharmacokinetic properties. Recent in vitro and in vivo studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are crucial for understanding its potential as a drug candidate and for guiding further optimization efforts to improve its bioavailability and therapeutic efficacy.

Another significant aspect of the research on benzyl N-[5-(hydroxymethyl)-1-methyl-1H-pyrazol-3-yl]carbamate is its application in combinatorial chemistry and high-throughput screening. The compound's modular structure allows for the rapid generation of diverse libraries of derivatives, which can be screened for various biological activities. This approach has led to the identification of several lead compounds with improved potency and selectivity.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as stability, toxicity, and scalability of synthesis need to be addressed in future studies. However, the ongoing research underscores the potential of benzyl N-[5-(hydroxymethyl)-1-methyl-1H-pyrazol-3-yl]carbamate as a valuable tool in drug discovery and a potential therapeutic agent in its own right.

In conclusion, the recent advancements in the study of benzyl N-[5-(hydroxymethyl)-1-methyl-1H-pyrazol-3-yl]carbamate highlight its multifaceted role in chemical biology and medicinal chemistry. Continued research efforts are expected to further elucidate its biological mechanisms and expand its applications in the development of novel therapeutics.